Cas no 57638-03-6 (Phosphonic acid,P,P'-(1-hydroxypentylidene)bis-)

• Product Name: Phosphonic acid,P,P'-(1-hydroxypentylidene)bis-
• CAS No: 57638-03-6
• MF: C₅H₁₄O₇P₂
• MW: 248.10798406601
• CID: 371327
• PubChem ID: 405378
• Update Time: 2025-04-19

Phosphonic acid,P,P'-(1-hydroxypentylidene)bis- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P,P'-(1-hydroxypentylidene)bis-
• (1-hydroxy-1-phosphonopentyl)phosphonic acid
• 1-hydroxypentane-1,1-bisphosphonate
• BDBM50098379
• 57638-03-6
• CHEMBL299491
• (1-Hydroxy-1-phosphono-pentyl)-phosphonic acid
• 1-hydroxy-pentane-1,1-bisphosphonate
• DTXSID10206314
• 1-hydroxypentane-1,1-diyldiphosphonic acid
• HPeBP
• SCHEMBL4093004
• Phosphonic acid, (1-hydroxypentylidene)bis-
• (1-hydroxy-1-phosphono-pentyl)phosphonic acid

• Inchi： 1S/C5H14O7P2/c1-2-3-4-5(6,13(7,8)9)14(10,11)12/h6H,2-4H2,1H3,(H2,7,8,9)(H2,10,11,12)
• InChI Key： QGLGFSYSGKZIMF-UHFFFAOYSA-N
• SMILES： P(C(CCCC)(O)P(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 248.02152
• Monoisotopic Mass: 248.02147678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 135.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Bisphosphonates